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Compound of Interest

Compound Name:
Methyl 5-chlorothiazole-2-

carboxylate

CAS No.: 98136-57-3

Cat. No.: B1401285

Get Quote

Methyl 5-chlorothiazole-2-carboxylate, identified by the CAS Number 98136-57-3, is a

heterocyclic compound of significant interest in the fields of medicinal chemistry and materials

science.[1] Its structure, which combines a reactive ester group with a chemically versatile

thiazole ring bearing a chlorine atom, makes it a highly valuable intermediate for the synthesis

of complex molecular architectures. The thiazole nucleus is a cornerstone in numerous

pharmacologically active agents, and the specific substitution pattern of this compound offers

unique synthetic handles for molecular elaboration.[2][3]

This guide provides an in-depth examination of Methyl 5-chlorothiazole-2-carboxylate,

moving beyond simple data recitation to explore the causality behind its synthesis,

characterization, and application. The protocols and insights herein are designed to be self-

validating, empowering researchers to confidently utilize this building block in their discovery

programs.

Physicochemical & Spectroscopic Profile
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A precise understanding of a compound's physical and chemical properties is fundamental to

its effective use in synthesis and downstream applications. The data for Methyl 5-
chlorothiazole-2-carboxylate are summarized below.

Property Value
Significance for the
Researcher

CAS Number 98136-57-3[1]

Unambiguous identification for

procurement, regulatory, and

literature search purposes.

Molecular Formula C₅H₄ClNO₂S

Confirmed by mass

spectrometry; essential for

calculating reaction

stoichiometries.

Molecular Weight 177.61 g/mol

Critical for accurate mass-

based measurements in

experimental setups.

Appearance
White to light yellow solid

(predicted)

Provides a preliminary, non-

specific indicator of material

purity.

Solubility

Soluble in organic solvents

(e.g., DCM, Ethyl Acetate,

Methanol)

Dictates the choice of solvents

for reactions, purification

(crystallization,

chromatography), and

analysis.

Storage
Store in a cool, dry, well-

ventilated area.[4]

Essential for maintaining long-

term chemical stability and

preventing degradation.

Spectroscopic Characterization - The Fingerprint of Identity

Structural confirmation is paramount. The expected spectroscopic data serve as a benchmark

for quality control:
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¹H NMR: Protons on the molecule (the methyl ester group and the thiazole ring proton) will

have characteristic chemical shifts and coupling constants, allowing for unambiguous

structural assignment.

¹³C NMR: Will show distinct signals for each of the five carbon atoms in the structure,

confirming the carbon skeleton.

Mass Spectrometry (MS): The molecular ion peak will correspond to the molecular weight

(177.61), and the isotopic pattern of chlorine (³⁵Cl/³⁷Cl in a ~3:1 ratio) will be a definitive

feature.

Infrared (IR) Spectroscopy: Will exhibit characteristic absorption bands for the C=O stretch of

the ester, C=N and C-S stretches of the thiazole ring, and the C-Cl bond.

Synthesis and Mechanistic Insights: A Proposed
Pathway
While numerous methods exist for thiazole synthesis, a common and reliable route to this

specific compound involves a multi-step sequence starting from readily available precursors.

The following protocol is based on established heterocyclic chemistry principles, such as the

Hantzsch thiazole synthesis and subsequent functional group interconversions.[5]

Proposed Synthetic Workflow
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Step 1: Hantzsch Thiazole Synthesis

Step 2: Sandmeyer Reaction

Step 3: Isomerization/Rearrangement (Hypothetical)

Thiourea

Methyl 2-aminothiazole-4-carboxylate

1.

Methyl 2-chloro-3-oxopropanoate

2.

Diazonium Salt Intermediate

NaNO₂, HCl

Methyl 2-chlorothiazole-4-carboxylate

Methyl 5-chlorothiazole-2-carboxylate

Further Chlorination/Rearrangement 
 (e.g., NCS, light irradiation)

CuCl
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Methyl 5-chlorothiazole-2-carboxylate

C2-Ester C5-Cl

Amide Formation

R-NH₂

Reduction to Alcohol

LiAlH₄

Suzuki Coupling

Ar-B(OH)₂ 
 Pd Catalyst

Buchwald-Hartwig Amination

R₂-NH 
 Pd Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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